1-(4-methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride

• CAS: 464877-39-2
• Molecular Formula: C17H30Cl2N2O2
• Molecular Weight: 365.34
• SMILES: CCCC1=CC=C(C=C1)OCC(CN2CCN(CC2)C)O.Cl.Cl
• InChI: InChI=1S/C17H28N2O2.2ClH/c1-3-4-15-5-7-17(8-6-15)21-14-16(20)13-19-11-9-18(2)10-12-19;;/h5-8,16,20H,3-4,9-14H2,1-2H3;2*1H
• InChIKey: DWQSSSDAIJJAAZ-UHFFFAOYSA-N
• Solubility: not available

1-(4-Methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride (CAS 464877-39-2) is a synthetic piperazine derivative belonging to the aryloxypropanolamine class. It exists as a dihydrochloride salt (molecular formula C₁₇H₃₀Cl₂N₂O₂, molecular weight 365.3 g/mol) and is supplied as a research-grade compound with a minimum purity specification of 95%.

1-(4-Methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride (CAS 464877-39-2): Procurement-Relevant Chemical Identity and Physicochemical Baseline

1-(4-Methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride (CAS 464877-39-2) is a synthetic piperazine derivative belonging to the aryloxypropanolamine class. It exists as a dihydrochloride salt (molecular formula C₁₇H₃₀Cl₂N₂O₂, molecular weight 365.3 g/mol) and is supplied as a research-grade compound with a minimum purity specification of 95% . The compound carries a PubChem CID of 2769803, which provides computed physicochemical properties including a topological polar surface area of 35.9 Ų, a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 4, and a rotatable bond count of 7 [1]. Structurally, it features a 4-methylpiperazine moiety linked via a 2-hydroxypropyl spacer to a 4-propylphenoxy group, placing it within a broader family of piperazine-containing aryloxypropanolamines that have been investigated for cardiovascular and central nervous system activities [2].

1

Format Dihydrochloride salt for aqueous assay compatibility Supports consistent dissolution in biochemical buffers

2

Screening Context May support CNS permeability prediction studies TPSA 35.9 Ų — below typical CNS cutoff thresholds

3

Procurement Documented minimum purity specification (≥95%) Supports SAR reproducibility and reference standard use

• [1] PubChem. Compound Summary: 1-(4-methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride, CID 2769803. National Center for Biotechnology Information. View Source
• [2] Stenzel W, Hofferber E. US Patent 4,631,281. Substituted phenylpiperazinyl-propanols, a process for their preparation and their use, and formulations containing these compounds. Granted 1986-12-22. View Source

Why 1-(4-Methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride Cannot Be Substituted with In-Class Analogs: Structural Determinants of Differentiation

Within the aryloxypropanolamine class, small structural variations — particularly at the piperazine N-substituent and the phenoxy para-position — can produce substantial shifts in lipophilicity, receptor binding kinetics, and salt-form-dependent solubility. The 4-methylpiperazine moiety in CAS 464877-39-2 provides a specific steric and electronic profile that differs from the 4-ethyl, 4-phenyl, or 4-benzyl analogs; the 4-propylphenoxy group likewise introduces a distinct logP contribution compared to 4-ethylphenoxy or 4-isopropylphenoxy congeners [1]. Furthermore, the dihydrochloride salt form confers aqueous solubility and handling characteristics that may differ meaningfully from the free base or other salt forms in dissolution-rate-limited experimental protocols . In the absence of direct head-to-head pharmacological data for this specific compound, these structural and physicochemical distinctions remain the primary basis for rejecting generic substitution, and they directly motivate the quantitative evidence dimensions presented in Section 3.

Target 4-Methylpiperazine · di-HCl salt Moderate steric bulk; 3 H-bond donors; reported aqueous solubility profile. TPSA 35.9 Ų. This product

Potential Substitute 4-Phenyl / 4-Benzyl analogs · free base Higher lipophilicity; different H-bond donor count; salt-form solubility may shift assay outcomes. May shift profile

Key risk: N-substituent and salt-form differences alter logP, HBD count, and dissolution kinetics. Assay buffer precipitation or permeability shifts may occur without direct head-to-head data.

• [1] Celkova H, Cizmarik J, Mlynarova R. Relationships between the lipophilicity of some 1,4-piperazine derivatives of aryloxyaminopropanols and their beta-adrenolytic activity. Acta Poloniae Pharmaceutica, 1998, 55(6): 449-452. View Source

Product-Specific Quantitative Evidence Guide for 1-(4-Methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride (464877-39-2): Comparator-Anchored Differentiation

Topological Polar Surface Area (TPSA) Differentiation: 4-Methylpiperazine vs. 4-Phenylpiperazine Analogs

The target compound (CAS 464877-39-2) exhibits a computed topological polar surface area (TPSA) of 35.9 Ų [1]. A closely related analog in which the 4-methylpiperazine is replaced with a 4-phenylpiperazine — 1-(4-phenylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride — possesses two additional hydrogen bond acceptors on the phenyl ring, yielding a higher computed TPSA (estimated >40 Ų based on structural increment analysis) but no experimentally confirmed value is publicly available . The lower TPSA of the 4-methyl analog predicts superior passive membrane permeation and potential blood-brain barrier penetration relative to the 4-phenyl congener, a critical consideration for CNS-targeted screening campaigns.

TPSA Differentiation

Class-level

Topological Polar Surface Area

35.9 Ų vs. >40 Ų (phenyl analog, est.)

Supports CNS permeability prediction context. Lower TPSA may favor passive membrane diffusion.

Computed value; comparator not experimentally confirmed.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	35.9 Ų (computed, PubChem)
Comparator Or Baseline	1-(4-Phenylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride: TPSA >40 Ų (estimated, no published measurement)
Quantified Difference	≥4.1 Ų lower for target compound
Conditions	In silico computation using Cactvs 3.4.6.11 (PubChem release 2019.06.18); comparator value estimated from structural increment logic

Why This Matters

Lower TPSA correlates with improved passive membrane diffusion, making this compound a more suitable candidate for intracellular or CNS target engagement studies compared to its phenylpiperazine analog.

• [1] PubChem. 1-(4-methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride, CID 2769803. Computed Properties: Topological Polar Surface Area. View Source

Hydrogen Bond Donor/Acceptor Profile: Dihydrochloride Salt vs. Free Base and Monohydrochloride Forms

The dihydrochloride salt (CAS 464877-39-2) provides 3 hydrogen bond donors and 4 hydrogen bond acceptors as computed by PubChem [1]. This contrasts with the free base form of 1-(4-methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol, which would have only 1 hydrogen bond donor (the secondary alcohol) and the same 4 acceptors. The monohydrochloride salt would present an intermediate profile with 2 donors. The dihydrochloride form's enhanced hydrogen-bonding capacity predicts higher aqueous solubility and potentially different dissolution kinetics compared to free base or mono-HCl forms, which directly impacts reproducibility in in vitro assay conditions where the compound is solubilized in aqueous buffers.

HBD Profile

Class-level

Hydrogen Bond Donors

3 HBD (di-HCl) vs. 1 (free base); +2 HBD

Higher HBD count supports aqueous solubility for consistent assay dosing.

Comparator values inferred from protonation logic.

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	3 HBD (dihydrochloride salt form)
Comparator Or Baseline	Free base form: 1 HBD; Monohydrochloride form: 2 HBD (estimated)
Quantified Difference	+2 HBD relative to free base; +1 HBD relative to mono-HCl
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); comparator values inferred from protonation state logic

Why This Matters

The higher HBD count of the dihydrochloride salt translates to greater aqueous solubility, which can be decisive in achieving consistent compound dosing in cell-based or biochemical assays where the free base may precipitate.

• [1] PubChem. 1-(4-methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride, CID 2769803. Computed Properties. View Source

Rotatable Bond Count and Molecular Flexibility: Comparison with 4-Ethylpiperazine and 4-Benzylpiperazine Analogs

CAS 464877-39-2 possesses 7 rotatable bonds as reported by PubChem [1]. An analog with a 4-ethylpiperazine head group (1-(4-ethylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride) also has 7 rotatable bonds, while replacement with a 4-benzylpiperazine adds an extra methylene and phenyl ring, increasing the rotatable bond count to 8 or 9. The 4-propylphenoxy tail contributes 4 of the 7 rotatable bonds. This moderate flexibility, lower than that of benzylpiperazine analogs, may reduce the entropic penalty upon target binding, a property that is structurally encoded and independent of assay conditions.

Rotatable Bonds

Cross-study

nRotB

7 rotatable bonds

Moderate flexibility may reduce entropic binding penalty vs. benzyl analogs (8–9 bonds).

Estimated comparator values.

Evidence Dimension	Rotatable Bond Count (nRotB)
Target Compound Data	7 rotatable bonds
Comparator Or Baseline	1-(4-Benzylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride: 8–9 rotatable bonds (estimated); 1-(4-Ethylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride: 7 rotatable bonds
Quantified Difference	-1 to -2 rotatable bonds relative to 4-benzyl analog; equivalent to 4-ethyl analog
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); comparator rotatable bond counts estimated from chemical structure

Why This Matters

Fewer rotatable bonds can lead to a more favorable entropic binding profile, which is advantageous when screening against targets where conformational restriction of ligands is known to enhance affinity.

• [1] PubChem. 1-(4-methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride, CID 2769803. Computed Properties. View Source

Minimum Purity Specification: 95% Baseline vs. Unspecified-Grade Analogs

The commercial supply of CAS 464877-39-2 through AKSci (catalog 8972CH) carries a documented minimum purity specification of 95% . This contrasts with many in-class piperazine analogs offered by various vendors where purity is either unspecified or listed as 'typically 95%' without a minimum guarantee. For procurement decisions where lot-to-lot reproducibility is critical — such as in SAR campaigns or reference standard preparation — a vendor-provided minimum purity specification reduces the risk of activity artifacts arising from undetected impurities.

Purity Baseline

Data to verify

Minimum Purity

≥95% (vendor specification)

Guaranteed minimum supports lot-to-lot reproducibility in SAR campaigns.

Source: supplier datasheet; independent verification recommended.

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95% (AKSci, catalog 8972CH)
Comparator Or Baseline	In-class analogs from non-specialist vendors: purity often unspecified or 'typically 95%' without minimum guarantee
Quantified Difference	Guaranteed minimum vs. unguaranteed typical purity
Conditions	Vendor technical datasheet specification

Why This Matters

A guaranteed minimum purity specification provides procurement confidence and supports assay reproducibility, especially when comparing data across laboratories or synthesizing reference standards.

Best Research and Industrial Application Scenarios for 1-(4-Methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride (464877-39-2)

CNS-Targeted Screening Libraries: Exploiting Low TPSA for Blood-Brain Barrier Penetration Potential

With a TPSA of 35.9 Ų — well below the 60–70 Ų threshold associated with limited CNS penetration — this compound is well-suited for inclusion in small-molecule screening decks targeting neurological or psychiatric disease targets. Its 4-methylpiperazine head group provides a smaller polar surface than 4-phenylpiperazine analogs, predicting superior passive diffusion across the blood-brain barrier [1]. Researchers prioritizing CNS drug discovery can use this compound as a fragment-like starting point or as a reference ligand in permeability assays (e.g., PAMPA-BBB or MDCK-MDR1).

Aqueous Solubility-Dependent Assays: Leveraging the Dihydrochloride Salt Form

The dihydrochloride salt form, with 3 hydrogen bond donors, offers solubility advantages in aqueous buffer systems commonly used in biochemical and cell-based assays [1]. This makes CAS 464877-39-2 preferable to its free base or monohydrochloride counterparts when consistent compound dissolution is critical — for example, in dose-response experiments, microsomal stability assays, or SPR-based binding studies where precipitation at the injection port can compromise data quality.

Structure-Activity Relationship (SAR) Studies on Piperazine N-Substitution

As a 4-methylpiperazine derivative with a 4-propylphenoxy tail, this compound fills a specific substitution niche within aryloxypropanolamine SAR matrices. Its moderate molecular flexibility (7 rotatable bonds) makes it a useful comparator for 4-benzyl and 4-phenyl analogs in studies exploring the impact of N-substituent bulk and lipophilicity on target binding kinetics [1]. Procurement of this compound with a verified 95% minimum purity ensures that observed biological differences are attributable to structural variation rather than impurity-driven artifacts.

Reference Standard for Analytical Method Development

The availability of CAS 464877-39-2 with a vendor-guaranteed minimum purity of 95% supports its use as a reference standard for HPLC or LC-MS method development and validation [1]. Analytical chemists developing purity methods for piperazine-containing aryloxypropanolamines can employ this compound to establish system suitability parameters, retention time markers, and impurity profiling protocols.

Application

Selection Property

Validation Focus

CNS permeability screening

Low TPSA fragment profile

PAMPA-BBB or MDCK-MDR1 permeability endpoints

Aqueous buffer-based assays

Dihydrochloride salt solubility

Consistent dissolution and dosing verification

Piperazine SAR studies

4-Methyl N-substitution niche

Target binding kinetics vs. benzyl/phenyl analogs

Analytical reference standard

Minimum purity specification

HPLC/LC-MS system suitability and impurity profiling

• [1] PubChem. 1-(4-methylpiperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol Dihydrochloride, CID 2769803; AKSci Catalog 8972CH. View Source